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Compound of Interest

Compound Name: E12-Tetradecenyl acetate

Cat. No.: B1237461 Get Quote

Core Biosynthesis Pathway
The production of (E)-12-tetradecenyl acetate and similar Type I moth pheromones originates

from fatty acid metabolism. The pathway involves a sequence of enzymatic modifications to a

saturated fatty acid precursor, typically palmitic acid (C16) or stearic acid (C18). The core

process involves desaturation, optional chain-shortening, reduction, and final acetylation to

produce the volatile acetate ester.[1][2]

The biosynthesis is a multi-step process catalyzed by several key enzymes:

De Novo Fatty Acid Synthesis: The pathway begins with a common saturated fatty acid

precursor, such as tetradecanoic acid (myristic acid, 14:Acid). In many cases, a longer fatty

acid like palmitic acid (16:Acid) is produced first and then modified.

Desaturation: A key fatty acyl-CoA desaturase (FAD) introduces a double bond at a specific

position and with specific stereochemistry.[3] For (E)-12-tetradecenyl acetate, a Δ12-

desaturase acts on a 14-carbon fatty acyl-CoA precursor to create the double bond. The

specificity of this enzyme is critical for determining the final pheromone component.[4][5][6]

Reduction: A fatty acyl-reductase (FAR) reduces the fatty acyl-CoA intermediate to its

corresponding fatty alcohol, (E)-12-tetradecenol.[2][7] These enzymes often exhibit broad

substrate preferences but are crucial for converting the precursor into an alcohol.[7]
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Acetylation: In the final step, an acetyltransferase transfers an acetyl group from acetyl-CoA

to the fatty alcohol, forming the final pheromone component, (E)-12-tetradecenyl acetate.[4]

While the specific acetyltransferases in many insects remain uncharacterized, functional

equivalents have been identified and used in heterologous systems.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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